Cas no 566166-50-5 (2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide)

• Product Name: 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide
• CAS No: 566166-50-5
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 5454852
• PubChem ID: 16274145
• Update Time: 2025-06-13

2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z44378971
• 566166-50-5
• 2-cyano-N-(4-methoxyphenyl)-3-{5-[4-(morpholine-4-sulfonyl)phenyl]furan-2-yl}prop-2-enamide
• EN300-26616468
• (E)-2-cyano-N-(4-methoxyphenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide
• 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide

• Inchi： 1S/C25H23N3O6S/c1-32-21-6-4-20(5-7-21)27-25(29)19(17-26)16-22-8-11-24(34-22)18-2-9-23(10-3-18)35(30,31)28-12-14-33-15-13-28/h2-11,16H,12-15H2,1H3,(H,27,29)
• InChI Key： WIQDUKHBTVMTHU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1=CC=C(C2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)O1

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.60±0.70(Predicted)

Additional information on 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide

Comprehensive Overview of 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide (CAS No. 566166-50-5)

The compound 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide, identified by its CAS No. 566166-50-5, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyano group, a methoxyphenyl moiety, and a morpholinylsulfonylphenyl-furanyl backbone, makes it a subject of interest for scientists exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for highly specific small-molecule inhibitors and targeted drug candidates has surged, driven by advancements in precision medicine and personalized therapies. This compound's unique molecular architecture positions it as a promising candidate for modulating specific protein-protein interactions or enzymatic activities, which are often implicated in diseases such as cancer, inflammation, and metabolic disorders. Researchers are particularly intrigued by its furanyl and morpholinylsulfonyl components, which are known to enhance bioavailability and target affinity.

From a synthetic chemistry perspective, the 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide exemplifies the convergence of multicomponent reactions and catalyzed coupling strategies. Its synthesis likely involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, to assemble the furanyl-phenyl scaffold, followed by selective functionalization to introduce the cyano and methoxyphenyl groups. Such methodologies align with the growing emphasis on green chemistry and atom-economical processes, which minimize waste and improve sustainability.

The compound's physicochemical properties, including solubility, stability, and logP values, are critical for its potential applications. Preliminary studies suggest that the morpholinylsulfonyl group may confer improved water solubility, addressing a common challenge in drug development. Additionally, the cyano group could serve as a versatile handle for further derivatization, enabling the creation of analogs with tailored biological activities. These attributes make CAS No. 566166-50-5 a valuable scaffold for medicinal chemistry and structure-activity relationship (SAR) studies.

In the context of drug discovery, this compound's potential extends to kinase inhibition and signal transduction modulation. Kinases are pivotal in cellular signaling, and their dysregulation is linked to numerous pathologies. The furanyl-propenamide core of this molecule may interact with ATP-binding sites or allosteric pockets in kinases, offering a pathway to develop selective inhibitors. Such inhibitors are highly sought after, as evidenced by the popularity of search terms like "kinase inhibitor design" and "small-molecule therapeutics" in scientific databases.

Beyond its therapeutic potential, 2-Cyano-N-(4-methoxyphenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide is also relevant to chemical biology and probe development. Researchers utilize such compounds to elucidate biological mechanisms, map protein interactions, and validate drug targets. The integration of computational modeling and high-throughput screening has further accelerated the exploration of this molecule's applications, aligning with the broader trend of data-driven drug discovery.

In summary, CAS No. 566166-50-5 represents a compelling example of modern organic synthesis and pharmacological innovation. Its multifaceted structure and functional groups offer numerous avenues for research, from drug development to mechanistic studies. As the scientific community continues to prioritize targeted therapies and sustainable chemistry, compounds like this will undoubtedly play a pivotal role in shaping the future of biomedical science.